Cas no 1342079-88-2 (4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol
• CAS No: 1342079-88-2
• MF: C₁₁H₁₅BrFNO
• MW: 276.145305871964
• CID: 5188553
• PubChem ID: 64203931
• Update Time: 2025-06-11

4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(5-bromo-2-fluorophenyl)methyl]amino}butan-2-ol
• 4-((5-Bromo-2-fluorobenzyl)amino)butan-2-ol
• 2-Butanol, 4-[[(5-bromo-2-fluorophenyl)methyl]amino]-
• 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H15BrFNO/c1-8(15)4-5-14-7-9-6-10(12)2-3-11(9)13/h2-3,6,8,14-15H,4-5,7H2,1H3
• InChI Key： UBEZPLQOHQGDKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNCCC(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 32.299

Additional information on 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol

4-{(5-Bromo-2-Fluorophenyl)methylamino}butan-2-ol: A Comprehensive Overview

The compound 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol, also known by its CAS number 1342079-88-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, physical and chemical properties, biological activities, and potential applications of this compound.

The molecular structure of 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol comprises a bromo-fluoro-substituted phenyl group attached to a methylamino butanol backbone. The presence of bromine and fluorine substituents on the aromatic ring introduces electronic effects that can influence the compound's reactivity and bioavailability. The butanol moiety, with its hydroxyl group at the second carbon, contributes to the molecule's hydrophilicity, which is crucial for its solubility and potential pharmacokinetic properties.

Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to construct the molecule efficiently. For instance, a study published in 2023 highlighted a novel approach using microwave-assisted synthesis to accelerate the formation of the methylamino linkage. This advancement not only improves the scalability of production but also reduces reaction time and energy consumption.

The physical and chemical properties of 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol are critical for understanding its behavior in different environments. The compound exhibits a melting point of approximately 115°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, with a reported value of about 10 mg/mL at room temperature. These properties make it suitable for use in aqueous-based formulations or as an intermediate in organic synthesis.

In terms of biological activity, 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol has shown promising results in preclinical studies. Research conducted in 2023 demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The bromine substituent on the aromatic ring plays a significant role in modulating the compound's binding affinity to target proteins, making it a valuable lead compound for drug discovery efforts.

The application of 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol extends beyond pharmacology. Its unique structure makes it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. Recent investigations have explored its ability to act as a crosslinking agent in epoxy resins, enhancing their mechanical properties and thermal stability.

In conclusion, 4-{(5-bromo-2-fluorophenyl)methylamino}butan-2-ol (CAS No: 134207988) is a multifaceted compound with diverse applications across chemistry and biology. Its structural features, coupled with recent advancements in synthesis and application research, position it as a key player in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields in the coming years.